Cas no 1344546-69-5 ((2S)-4-(4-bromo-2-fluorophenyl)butan-2-amine)

• Product Name: (2S)-4-(4-bromo-2-fluorophenyl)butan-2-amine
• CAS No: 1344546-69-5
• MF: C₁₀H₁₃BrFN
• MW: 246.119325399399
• CID: 6209128
• PubChem ID: 130038434
• Update Time: 2025-06-09

(2S)-4-(4-bromo-2-fluorophenyl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2S)-4-(4-bromo-2-fluorophenyl)butan-2-amine
• 1344546-69-5
• EN300-1914408

• Inchi： 1S/C10H13BrFN/c1-7(13)2-3-8-4-5-9(11)6-10(8)12/h4-7H,2-3,13H2,1H3/t7-/m0/s1
• InChI Key： NFYGHAIWEHZQLZ-ZETCQYMHSA-N
• SMILES： BrC1C=CC(=C(C=1)F)CC[C@H](C)N

Computed Properties

• Exact Mass: 245.02154g/mol
• Monoisotopic Mass: 245.02154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26Ų

Additional information on (2S)-4-(4-bromo-2-fluorophenyl)butan-2-amine

Introduction to (2S)-4-(4-bromo-2-fluorophenyl)butan-2-amine (CAS No. 1344546-69-5)

(2S)-4-(4-bromo-2-fluorophenyl)butan-2-amine, with the CAS number 1344546-69-5, is a chiral amine compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a bromo and fluoro substituent on the phenyl ring, and an amine group on the butyl chain. These characteristics contribute to its diverse biological activities and make it a valuable candidate for various therapeutic applications.

The synthesis of (2S)-4-(4-bromo-2-fluorophenyl)butan-2-amine has been extensively studied, with several efficient and scalable methods reported in the literature. One notable approach involves the asymmetric hydrogenation of a corresponding ketone precursor, followed by reductive amination to introduce the amine functionality. This method not only ensures high enantiomeric purity but also provides good yields, making it suitable for large-scale production.

In terms of its biological properties, (2S)-4-(4-bromo-2-fluorophenyl)butan-2-amine has shown promising activity in several areas of research. Recent studies have demonstrated its potential as a modulator of G protein-coupled receptors (GPCRs), which are key targets for many therapeutic agents. Specifically, this compound has been found to exhibit selective agonist or antagonist activity towards certain GPCRs, suggesting its potential use in the development of novel drugs for treating conditions such as cardiovascular diseases, neurological disorders, and metabolic syndromes.

Moreover, (2S)-4-(4-bromo-2-fluorophenyl)butan-2-amine has been investigated for its anti-inflammatory properties. In vitro studies have shown that it can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings are particularly relevant given the increasing focus on developing anti-inflammatory therapies for chronic diseases like rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of (2S)-4-(4-bromo-2-fluorophenyl)butan-2-amine has also been studied to evaluate its suitability as a drug candidate. Preclinical data indicate that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. For instance, it shows good oral bioavailability and a reasonable half-life, which are essential attributes for a successful therapeutic agent.

In addition to its direct therapeutic applications, (2S)-4-(4-bromo-2-fluorophenyl)butan-2-amine serves as an important intermediate in the synthesis of more complex molecules. Its versatile reactivity allows it to be readily modified through various chemical transformations, making it a valuable building block in organic synthesis. This property has led to its use in the development of novel compounds with diverse biological activities.

The safety profile of (2S)-4-(4-bromo-2-fluorophenyl)butan-2-amine is another critical aspect that has been extensively evaluated. Toxicological studies have shown that it is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in preclinical models. However, as with any new chemical entity, ongoing safety assessments are necessary to ensure its long-term safety and efficacy.

In conclusion, (2S)-4-(4-bromo-2-fluorophenyl)butan-2-amine (CAS No. 1344546-69-5) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its favorable biological properties and pharmacokinetic profile, make it an attractive candidate for further development. As research in this area continues to advance, it is likely that new insights into the therapeutic potential of this compound will emerge, paving the way for innovative treatments for various diseases.